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Compound of Interest

Compound Name: Tead-IN-6

Cat. No.: B12376084 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for the immunoprecipitation of the YAP/TAZ

complex with TEAD transcription factors, and the use of TEAD-IN-6 to investigate the

disruption of this interaction. This protocol is intended for researchers in cell biology, cancer

biology, and drug development who are studying the Hippo signaling pathway and its

downstream effectors.

Introduction
The Hippo signaling pathway is a crucial regulator of organ size, cell proliferation, and

apoptosis.[1][2][3] The transcriptional co-activators Yes-associated protein (YAP) and

Transcriptional co-activator with PDZ-binding motif (TAZ) are the main downstream effectors of

this pathway.[4] When the Hippo pathway is inactive, YAP and TAZ translocate to the nucleus,

where they bind to the TEA domain (TEAD) family of transcription factors to promote the

expression of genes involved in cell growth and proliferation. Dysregulation of the Hippo

pathway, leading to hyperactivation of YAP/TAZ, is a common event in many cancers.

TEAD-IN-6 is a modulator that blocks the interaction between YAP/TAZ and TEAD. This

inhibitory action makes it a valuable tool for studying the functional consequences of the

YAP/TAZ-TEAD interaction and for exploring potential therapeutic strategies to target this axis

in cancer. Co-immunoprecipitation (Co-IP) is a powerful technique to study protein-protein
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interactions. This protocol details the use of Co-IP to demonstrate the interaction between

endogenous YAP/TAZ and TEAD and to assess the efficacy of TEAD-IN-6 in disrupting this

complex.

Signaling Pathway
The Hippo signaling pathway is a kinase cascade that, when active, leads to the

phosphorylation and subsequent cytoplasmic retention and degradation of YAP and TAZ. In the

absence of upstream Hippo signaling, unphosphorylated YAP and TAZ translocate to the

nucleus and bind to TEAD transcription factors, leading to the activation of target gene

expression.
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Caption: The Hippo Signaling Pathway.

Experimental Protocol: Co-Immunoprecipitation of
YAP/TAZ and TEAD
This protocol describes the co-immunoprecipitation of endogenous YAP/TAZ and TEAD from

cell lysates to demonstrate their interaction and the inhibitory effect of TEAD-IN-6.

Materials and Reagents
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Reagent Supplier Catalog Number

Anti-YAP/TAZ Antibody (for IP) (Specify) (Specify)

Anti-TEAD Antibody (for WB) (Specify) (Specify)

Anti-YAP/TAZ Antibody (for

WB)
(Specify) (Specify)

Normal Rabbit/Mouse IgG (Specify) (Specify)

Protein A/G Magnetic Beads (Specify) (Specify)

TEAD-IN-6 MedchemExpress HY-145638

DMSO (Vehicle) (Specify) (Specify)

IP Lysis Buffer (See recipe below) -

Wash Buffer (See recipe below) -

Elution Buffer (See recipe below) -

Protease Inhibitor Cocktail (Specify) (Specify)

Phosphatase Inhibitor Cocktail (Specify) (Specify)

Buffer Recipes:

IP Lysis Buffer: 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40. Add

protease and phosphatase inhibitors fresh before use.

Wash Buffer: 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 0.1% NP-40.

Elution Buffer (Denaturing): 1X SDS-PAGE Sample Buffer.

Experimental Workflow
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Sample Preparation Immunoprecipitation Analysis

1. Cell Culture & Treatment
(DMSO, TEAD-IN-6) 2. Cell Lysis 3. Pre-clearing Lysate 4. Antibody Incubation

(overnight) 5. Bead Capture 6. Washing 7. Elution 8. Western Blot

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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